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Compound of Interest

Compound Name: TMR Biocytin

Cat. No.: B12405973 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility and

preparation of TMR (Tetramethylrhodamine) Biocytin, a versatile fluorescent tracer for neuronal

and cellular studies. This document outlines its physicochemical properties, solubility in various

solvents, and detailed protocols for preparing solutions for common research applications.

Core Properties of TMR Biocytin
TMR Biocytin is a derivative of biocytin, which is a conjugate of biotin and L-lysine. The

addition of the tetramethylrhodamine (TMR) fluorophore allows for direct visualization of

labeled structures without the need for secondary detection reagents. It is widely used as a

neuronal tracer for anterograde, retrograde, and intracellular labeling, as well as in studies of

cell-cell communication and membrane permeability.[1]
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Property Value Reference

Molecular Weight ~869.1 g/mol - 871 g/mol [2][3]

Appearance Dark red solid [2]

Excitation Maximum (λex) ~544 - 554 nm [2]

Emission Maximum (λem) ~571 - 581 nm

Quantum Yield Not specified

Extinction Coefficient Not specified

Solubility Profile
TMR Biocytin is described as a water-soluble compound. For organic solvents, it is readily

soluble in dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). While specific

quantitative solubility data for TMR Biocytin is not consistently published, the solubility of the

parent compound, biocytin, can provide a useful reference.

Solvent
TMR Biocytin
Solubility

Biocytin Solubility
(for reference)

Reference

Water
Described as "water-

soluble"

50 mM (18.62 mg/mL)

with gentle warming

Dimethyl Sulfoxide

(DMSO)
Soluble

Not specified for TMR

Biocytin

Dimethylformamide

(DMF)
Soluble

Not specified for TMR

Biocytin

Phosphate-Buffered

Saline (PBS)

Used for in vivo

injections at 10 mg/mL
Not specified

Experimental Protocols
Preparation of Stock Solutions
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It is recommended to prepare a concentrated stock solution of TMR Biocytin in an anhydrous

organic solvent like DMSO or DMF. This stock can then be diluted to the desired concentration

in an aqueous buffer or internal solution for specific applications.

Materials:

TMR Biocytin powder

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Vortex mixer

Microcentrifuge tubes

Protocol:

Allow the vial of TMR Biocytin powder to equilibrate to room temperature before opening to

prevent condensation.

Add the appropriate volume of anhydrous DMSO or DMF to the vial to achieve a desired

stock concentration (e.g., 10 mM or 10 mg/mL).

Vortex the solution thoroughly until all the solid is dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the stock solution at -20°C, protected from light.
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Stock Solution Preparation

Start: TMR Biocytin Powder

Equilibrate to Room Temperature

Add Anhydrous DMSO or DMF

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -20°C, Protected from Light

End: TMR Biocytin Stock Solution

Click to download full resolution via product page

Workflow for preparing a TMR Biocytin stock solution.

Preparation of Working Solutions
A typical concentration for in vivo injection involves diluting TMR Biocytin in a physiological

buffer like PBS.
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Materials:

TMR Biocytin stock solution (e.g., 10 mg/mL in DMSO)

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Protocol:

Thaw an aliquot of the TMR Biocytin stock solution.

For a final concentration of 1 mg/mL, dilute the 10 mg/mL stock solution 1:10 in sterile PBS.

For example, add 10 µL of the stock solution to 90 µL of sterile PBS.

Vortex briefly to ensure homogeneity.

The working solution is now ready for injection.

TMR Biocytin can be included in the internal solution of the patch pipette to label the recorded

neuron. Concentrations typically range from 0.1% to 0.2%.

Materials:

TMR Biocytin powder or stock solution

Internal solution for patch-clamp recording (specific composition depends on the

experimental goals)

Protocol:

Prepare the internal solution with all components except TMR Biocytin.

To achieve a 0.2% concentration, add 2 mg of TMR Biocytin powder to every 1 mL of

internal solution.

Alternatively, if starting from a stock solution, add the appropriate volume to reach the

desired final concentration (e.g., for a 10 mg/mL stock, add 20 µL to 980 µL of internal

solution for a final concentration of 0.2 mg/mL or 0.02%). Adjust as needed for the desired

final concentration.
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Vortex the solution until the TMR Biocytin is completely dissolved. Sonication for 10-15

minutes can aid in dissolution.

Filter the final internal solution through a 0.2 µm syringe filter to remove any particulates.

The TMR Biocytin-containing internal solution is ready to be used to fill patch pipettes.

Neuronal Labeling via Patch-Clamp

Prepare Internal Solution with TMR Biocytin

Fill Patch Pipette

Establish Whole-Cell Configuration

Allow TMR Biocytin to Diffuse into Neuron

Electrophysiological Recording

Fix and Process Tissue

Visualize Labeled Neuron
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Click to download full resolution via product page

Experimental workflow for intracellular labeling with TMR Biocytin.

TMR Biocytin is an effective neuronal tracer when applied by electroporation. The

concentration of TMR Biocytin in the electroporation solution can be similar to that used for

intracellular filling.

Materials:

TMR Biocytin powder or stock solution

Electroporation buffer (e.g., artificial cerebrospinal fluid or a simple salt solution)

Protocol:

Prepare the desired electroporation buffer.

Add TMR Biocytin to the buffer to the desired final concentration (e.g., 0.1-0.5%).

Ensure the TMR Biocytin is fully dissolved, using vortexing or sonication if necessary.

The solution is now ready for loading into the electroporation pipette.

Storage and Stability
Solid TMR Biocytin: Store desiccated at -20°C and protected from light.

Stock Solutions (in DMSO or DMF): Store in aliquots at -20°C and protected from light. Avoid

repeated freeze-thaw cycles.

Aqueous Working Solutions: It is recommended to prepare these fresh for each experiment.

By following these guidelines, researchers can ensure the proper preparation and use of TMR
Biocytin for high-quality and reproducible results in their cellular and neuronal tracing

experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Fast neuronal labeling in live tissue using a biocytin conjugated fluorescent probe -
PubMed [pubmed.ncbi.nlm.nih.gov]

2. biotium.com [biotium.com]

3. Biocytin TMR [5-(and-6)-Tetramethylrhodamine biocytin] - 5 mg [anaspec.com]

To cite this document: BenchChem. [TMR Biocytin: A Technical Guide to Solubility and
Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405973#tmr-biocytin-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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